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Compound of Interest |

Compound Name: 2-Chloro-4-formylbenzoic acid
CAS No.: 1289063-25-7
Cat. No.: B2942998

Get Quote

\ J

An In-depth Technical Guide to 2-Chloro-4-formylbenzoic Acid: A Versatile Bifunctional
Building Block in Modern Synthesis

Executive Summary: 2-Chloro-4-formylbenzoic acid is a strategically important synthetic
intermediate characterized by the presence of three distinct, orthogonally reactive functional
groups on a benzene scaffold: a carboxylic acid, an aldehyde (formyl group), and a chlorine
atom. This unique arrangement allows for selective, stepwise chemical modifications, making it
a highly valuable building block in the fields of medicinal chemistry, materials science, and fine
chemical synthesis. This guide provides a comprehensive overview of its chemical identity,
properties, synthetic utility, and safety considerations, tailored for researchers and
professionals in drug development and chemical research.

Core Molecular Profile

The foundational step in utilizing any chemical reagent is a thorough understanding of its
fundamental identity and properties. 2-Chloro-4-formylbenzoic acid is identified by a unique
set of chemical descriptors that ensure its unambiguous classification and retrieval in chemical
databases.

Nomenclature and Chemical Identifiers
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The compound is systematically named according to IUPAC conventions, which provide a
standardized global identifier. Additional identifiers are crucial for database searches,
procurement, and regulatory compliance.

Identifier Value Source
IUPAC Name 2-chloro-4-formylbenzoic acid

CAS Number 1289063-25-7 [11[2]
Molecular Formula CsHsClOs [1][3]

1S/C8H5CIO3/c9-7-3-5(4-
InChl 10)1-2-6(7)8(11)12/h1-4H, [3]
(H,11,12)

SDXPWBZAOHPYIS-
InChlKey [3]
UHFFFAOYSA-N

, C1=CC(=C(C=C1C=0)CI)C(=
Canonical SMILES )0 [2][3]

Physicochemical Properties

The physical and chemical properties of a compound dictate its handling, reaction conditions,
and potential applications.

Property Value Source
Molecular Weight 184.58 g/mol [1112]
Physical Form Solid

Purity Typically 297%

Storage Temperature 2-8°C, under inert atmosphere [2]

Synthesis and Purification

While specific, peer-reviewed synthetic procedures for 2-chloro-4-formylbenzoic acid are not
extensively published, its structure lends itself to established, high-yielding organic
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transformations. A logical and field-proven approach involves the selective oxidation of the

corresponding methyl group of a precursor molecule.

Proposed Synthetic Protocol: Oxidation of 2-Chloro-4-
methylbenzoic acid

This protocol is based on standard oxidation methodologies common in organic synthesis. The

choice of a mild oxidizing agent is critical to prevent over-oxidation of the aldehyde to a second

carboxylic acid group.

Reaction Scheme: 2-Chloro-4-methylbenzoic acid - 2-Chloro-4-formylbenzoic acid

Step-by-Step Methodology:

Dissolution: Dissolve 1 equivalent of 2-chloro-4-methylbenzoic acid in a suitable solvent such
as acetic acid or a mixture of acetic anhydride and sulfuric acid.

Oxidant Preparation: In a separate vessel, prepare a solution of a chromium-based oxidant
(e.g., CrOs) or utilize a milder, more selective reagent like manganese dioxide (MnQOz) if the
starting material is an alcohol, which could be formed in situ. The choice of oxidant is
paramount for yield and selectivity.

Reaction Execution: Slowly add the oxidizing agent to the solution of the starting material at
a controlled temperature, typically between 0-25°C, to manage the exothermic reaction.

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-
Performance Liquid Chromatography (HPLC) until the starting material is consumed.

Quenching: Once the reaction is complete, quench the excess oxidant carefully, for example,
by adding isopropanol.

Extraction & Purification: Perform an aqueous workup, extracting the product into an organic
solvent like ethyl acetate. The organic layers are then combined, dried over anhydrous
sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then
purified, typically via column chromatography or recrystallization, to yield the final product.

General Workflow: Synthesis to Analysis
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The logical flow from synthesis to a fully characterized, high-purity compound is a self-
validating system. Each step confirms the success of the previous one, ensuring the final
material meets the stringent requirements for drug discovery and development.
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Caption: Workflow from synthesis to quality control.
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Chemical Reactivity and Applications in Drug
Discovery

The true value of 2-chloro-4-formylbenzoic acid lies in the differential reactivity of its three
functional groups. This allows for a programmed, multi-step synthesis where each site can be
addressed without affecting the others, a cornerstone of modern synthetic strategy in drug
discovery.[4]

o Carboxylic Acid (-COOH): This group is a classic handle for forming amides, esters, and acid
halides. In drug development, amide bond formation with primary or secondary amines is
one of the most common and reliable reactions for building molecular complexity.

e Aldehyde (-CHO): The formyl group is a versatile electrophile. It readily undergoes reactions
such as reductive amination to form secondary amines, Wittig reactions to generate alkenes,
and aldol condensations.

» Aryl Chloride (-CI): The chlorine atom, activated by its position on the aromatic ring, is an
ideal site for transition-metal-catalyzed cross-coupling reactions. Suzuki, Buchwald-Hartwig,
and Sonogashira couplings, among others, can be used to form new carbon-carbon and
carbon-heteroatom bonds.

The related compound, 2-chloro-4-nitrobenzoic acid, has been investigated as a potential
therapy for immunodeficiency diseases and as an anti-viral and anti-cancer agent.[5][6] This
highlights the pharmaceutical relevance of the 2-chloro-4-substituted benzoic acid scaffold,
suggesting that derivatives of 2-chloro-4-formylbenzoic acid could serve as key
intermediates for novel therapeutic agents.
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Caption: Orthogonal reactivity of the functional groups.

Spectroscopic and Analytical Profile

Unambiguous characterization of the molecule is essential. While specific spectra for this exact
compound are proprietary, its structure allows for a confident prediction of its spectroscopic
signatures based on well-established principles.[7][8]
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Technique Expected Signature

-COOH Proton: A broad singlet, typically
chemical shift > 10 ppm.-CHO Proton: A sharp
singlet, chemical shift around 9.5-10.5

1H NMR ppm.Aromatic Protons: Three protons in the
aromatic region (approx. 7.5-8.5 ppm),
exhibiting complex splitting patterns (doublets

and doublet of doublets) due to their coupling.

Carboxylic Carbon: Signal around 165-175

ppm.Aldehyde Carbon: Signal around 190-200
13C NMR ppm.Aromatic Carbons: Six distinct signals in

the 120-145 ppm range, including the carbon

bearing the chlorine atom (C-Cl).

O-H Stretch (acid): A very broad band from
2500-3300 cm~1.C=0 Stretch (acid): A strong,
sharp band around 1700-1725 cm~1.C=0
Stretch (aldehyde): A strong, sharp band around
1680-1700 cm~1.C-ClI Stretch: A band in the
fingerprint region, typically 1000-1100 cm™1,

IR Spectroscopy

Molecular lon (M*): A peak at m/z 184, with a
M Spect . characteristic M+2 isotope peak at m/z 186
ass Spectrometr
P Y (approx. 1/3 the intensity) due to the presence

of 37Cl.

Safety, Handling, and Storage

Proper handling of any chemical reagent is critical to ensure laboratory safety. 2-Chloro-4-
formylbenzoic acid is classified as hazardous and requires specific precautions.

e GHS Classification: The compound is labeled with the GHSO07 pictogram.
¢ Signal Word: Warning

o Hazard Statements: H302: Harmful if swallowed. Related compounds may also cause skin
and eye irritation.[9][10]
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 Precautionary Statements:

o

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[10]

o P264: Wash skin thoroughly after handling.[10]

o P270: Do not eat, drink or smoke when using this product.[10]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[10]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o First Aid Measures:

o Ingestion: If swallowed, call a POISON CENTER or doctor/physician if you feel unwell.
Rinse mouth.[9]

o Skin Contact: Wash off immediately with soap and plenty of water.[9]

o Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention.[9][11]

o Inhalation: Remove to fresh air. If not breathing, give artificial respiration.[9]

o Storage: Store in a tightly closed container in a dry, well-ventilated place. Recommended
storage is at 2-8°C under an inert atmosphere to maintain stability and prevent degradation.

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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